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molecular formula C10H12Cl2N2 B178234 1-(3,4-Dichlorophenyl)piperazine CAS No. 57260-67-0

1-(3,4-Dichlorophenyl)piperazine

Cat. No. B178234
CAS RN: 57260-67-0
M. Wt: 231.12 g/mol
InChI Key: PXFJLKKZSWWVRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06924374B2

Procedure details

Beginning with 4-bromo-1,2-dichlorobenzene (200 mg, 0.88 mmol) and piperazine (91 mg, 1.06 mmol), 98 mg of the title compound was recovered by the procedure described in Example 1.
Name
4-bromo-1,2-dichlorobenzene
Quantity
200 mg
Type
reactant
Reaction Step One
Name
piperazine
Quantity
91 mg
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[C:4]([Cl:9])[CH:3]=1.[NH:10]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]1>>[Cl:9][C:4]1[CH:3]=[C:2]([N:10]2[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]2)[CH:7]=[CH:6][C:5]=1[Cl:8]

Inputs

Step One
Name
4-bromo-1,2-dichlorobenzene
Quantity
200 mg
Type
reactant
Smiles
BrC1=CC(=C(C=C1)Cl)Cl
Step Two
Name
piperazine
Quantity
91 mg
Type
reactant
Smiles
N1CCNCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=C(C=CC1Cl)N1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 98 mg
YIELD: CALCULATEDPERCENTYIELD 48.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.